Cas no 497261-96-8 ((1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione)
(1R,4S,7R)-7-(Bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione is a chiral bicyclic diketone derivative with a bromomethyl functional group, offering versatile reactivity in synthetic organic chemistry. Its rigid norbornane scaffold and stereospecific substitution pattern make it valuable for constructing complex molecular architectures. The bromomethyl group serves as a reactive handle for further functionalization, enabling nucleophilic substitutions or cross-coupling reactions. The diketone moiety provides opportunities for selective reductions or condensations. The defined stereochemistry at the 1, 4, and 7 positions ensures consistent stereochemical outcomes in downstream applications. This compound is particularly useful in asymmetric synthesis, pharmaceutical intermediates, and ligand design due to its constrained geometry and bifunctional reactivity.
497261-96-8 structure
Product Name:(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione
CAS No:497261-96-8
MF:C10H13BrO2
MW:245.113022565842
MDL:MFCD11518842
CID:1531570
PubChem ID:7058856
Update Time:2025-10-29
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-2,3-dione, 7-(bromomethyl)-1,7-dimethyl-,(1R,4S,7R)-
- (1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione
- 497261-96-8
- (1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
- EN300-238973
-
- MDL: MFCD11518842
- Inchi: 1S/C10H13BrO2/c1-9-4-3-6(7(12)8(9)13)10(9,2)5-11/h6H,3-5H2,1-2H3/t6-,9+,10-/m1/s1
- InChI Key: YCFGJEUKLHTOAS-WHFVKQHSSA-N
- SMILES: BrC[C@]1(C)[C@H]2C(C([C@]1(C)CC2)=O)=O
Computed Properties
- Exact Mass: 244.00989
- Monoisotopic Mass: 244.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-238973-0.05g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 95% | 0.05g |
$1737.0 | 2024-06-19 | |
| Enamine | EN300-238973-0.1g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 95% | 0.1g |
$1819.0 | 2024-06-19 | |
| Enamine | EN300-238973-0.25g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 95% | 0.25g |
$1902.0 | 2024-06-19 | |
| Enamine | EN300-238973-0.5g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 95% | 0.5g |
$1984.0 | 2024-06-19 | |
| Enamine | EN300-238973-1.0g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 95% | 1.0g |
$2068.0 | 2024-06-19 | |
| Enamine | EN300-238973-2.5g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 95% | 2.5g |
$4052.0 | 2024-06-19 | |
| Enamine | EN300-238973-5.0g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 95% | 5.0g |
$5995.0 | 2024-06-19 | |
| Enamine | EN300-238973-10.0g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 95% | 10.0g |
$8889.0 | 2024-06-19 | |
| Enamine | EN300-238973-1g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 1g |
$2068.0 | 2023-09-15 | ||
| Enamine | EN300-238973-5g |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione |
497261-96-8 | 5g |
$5995.0 | 2023-09-15 |
(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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